![molecular formula C23H23N3 B5824162 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline](/img/structure/B5824162.png)
2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The mechanism of action of 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may work by modulating the activity of certain neurotransmitters in the brain, which could have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline can have a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, which could have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a range of potential applications in various areas of scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.
Future Directions
There are several potential future directions for research involving 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline. For example, further studies could be conducted to better understand its mechanism of action, which could lead to the development of more effective treatments for cancer and neurological disorders. Additionally, studies could be conducted to investigate its potential applications in other areas of scientific research, such as drug discovery and development.
Synthesis Methods
The synthesis of 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline involves the reaction of 2-phenylimidazo[1,2-a]pyridine with piperidine and formaldehyde in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final compound.
Scientific Research Applications
2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline has been studied for its potential applications in various areas of scientific research. For example, it has been investigated as a potential treatment for cancer due to its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-phenyl-3-(piperidin-1-ylmethyl)imidazo[2,1-a]isoquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3/c1-3-10-19(11-4-1)22-21(17-25-14-7-2-8-15-25)26-16-13-18-9-5-6-12-20(18)23(26)24-22/h1,3-6,9-13,16H,2,7-8,14-15,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMOPCVNTHPNOCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=C(N=C3N2C=CC4=CC=CC=C43)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24786019 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.